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Compound of Interest

2,2-Dimethyl-N-pyridin-2-yl-
Compound Name:
propionamide

Cat. No.: B029811

An In-depth Technical Guide to the Molecular Weight of 2,2-Dimethyl-N-pyridin-2-yl-
propionamide

This guide provides a comprehensive technical overview of determining the molecular weight of
2,2-Dimethyl-N-pyridin-2-yl-propionamide, a compound utilized in organic synthesis.[1] For
researchers, scientists, and professionals in drug development, an accurate determination of
molecular weight is a foundational step in compound verification, characterization, and quality
control. This document details the theoretical calculation, experimental determination via mass
spectrometry and elemental analysis, and the synthesis of this data to ensure scientific

integrity.

Compound Profile

2,2-Dimethyl-N-pyridin-2-yl-propionamide (CAS No: 86847-59-8) is a solid amide
compound.[2][3] Its identity and purity are critically linked to its molecular weight. Below is a
summary of its key properties.
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Property Value Source(s)
Molecular Formula C10H14N20 [2][3]
Calculated Molecular Weight 178.23 g/mol [2]

Monoisotopic Mass

178.110613 g/mol

[2]

CAS Number

86847-59-8

[1](21(3]

Synonyms

2-(Pivaloylamino)pyridine, N-
(Pyridin-2-yl)pivalamide

[3]

Physical Form

Solid

[2](3]

Melting Point

71-75°C

[1](2]

Theoretical Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

[4] The molecular formula for 2,2-Dimethyl-N-pyridin-2-yl-propionamide is C10H14aN20.[2][3]

The calculation based on the atomic weights of Carbon (C), Hydrogen (H), Nitrogen (N), and

Oxygen (O) is as follows:

Carbon (C): 10 atoms x 12.011 u=120.110u
Hydrogen (H): 14 atoms x 1.008 u = 14.112 u
Nitrogen (N): 2 atoms x 14.007 u = 28.014 u

Oxygen (O): 1 atom x 15.999 u = 15.999 u

Total Molecular Weight = 120.110 + 14.112 + 28.014 + 15.999 = 178.235 u

This calculated value serves as the benchmark for experimental verification.

Experimental Verification of Molecular Weight

Relying solely on theoretical calculations is insufficient for scientific validation. Experimental

methods are required to confirm the molecular structure and purity of a synthesized or isolated

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.chemwhat.com/22-dimethyl-n-pyridin-2-yl-propionamide-cas-86847-59-8/
https://cymitquimica.com/products/IN-DA004IQA/22-dimethyl-n-pyridin-2-yl-propionamide/
https://www.chemwhat.com/22-dimethyl-n-pyridin-2-yl-propionamide-cas-86847-59-8/
https://www.chemwhat.com/22-dimethyl-n-pyridin-2-yl-propionamide-cas-86847-59-8/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6314237.htm?N=United+States
https://www.chemwhat.com/22-dimethyl-n-pyridin-2-yl-propionamide-cas-86847-59-8/
https://cymitquimica.com/products/IN-DA004IQA/22-dimethyl-n-pyridin-2-yl-propionamide/
https://cymitquimica.com/products/IN-DA004IQA/22-dimethyl-n-pyridin-2-yl-propionamide/
https://www.chemwhat.com/22-dimethyl-n-pyridin-2-yl-propionamide-cas-86847-59-8/
https://cymitquimica.com/products/IN-DA004IQA/22-dimethyl-n-pyridin-2-yl-propionamide/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6314237.htm?N=United+States
https://www.chemwhat.com/22-dimethyl-n-pyridin-2-yl-propionamide-cas-86847-59-8/
https://www.impactanalytical.com/molecular-weight-determination/
https://www.benchchem.com/product/b029811?utm_src=pdf-body
https://www.chemwhat.com/22-dimethyl-n-pyridin-2-yl-propionamide-cas-86847-59-8/
https://cymitquimica.com/products/IN-DA004IQA/22-dimethyl-n-pyridin-2-yl-propionamide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

compound. Mass spectrometry and elemental analysis are two cornerstone techniques for this
purpose.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio
(m/z) of ionized molecules.[5] This allows for the precise determination of a compound's
molecular weight. The peak with the highest m/z value in the spectrum typically corresponds to
the molecular ion (M+), which represents the intact molecule with one electron removed.[5][6]

Sample Introduction Mass Spectrometer Data Analysis
1. Sample Preparation 2. njection 5 - 4. Acceleration 5. Mass Analysis 6. Detection 7. Mass Spectrum Generation 8. Molecular lon Peal (M)
(Dissolve in volatile solvent) (Direct infusion or via LC/GC) lons accelerated by electric field) (Separation by m/z via magnetic field) (lon strikes detector) (Intensity vs. m/z) Identification

Click to download full resolution via product page

Caption: Workflow for molecular weight determination using mass spectrometry.

» Sample Preparation: Accurately weigh approximately 1-2 mg of 2,2-Dimethyl-N-pyridin-2-
yl-propionamide and dissolve it in a suitable volatile solvent like methanol or
dichloromethane.

e Instrument Setup:

o Introduce the sample into the mass spectrometer. For volatile compounds, this can be
done via a direct insertion probe or gas chromatography (GC) inlet.

o Set the ionization energy, typically to 70 eV for El, which is sufficient to cause ionization
without excessive fragmentation.

« lonization and Analysis: The sample molecules are bombarded with electrons, causing an
electron to be ejected and forming a positively charged molecular ion (M+¢).[6][7] These ions
are then accelerated and deflected by a magnetic field, which separates them based on their
mass-to-charge ratio.[5]
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o Data Interpretation:
o The detector records the abundance of ions at each m/z value.

o Examine the resulting mass spectrum for the peak with the highest m/z value. For 2,2-
Dimethyl-N-pyridin-2-yl-propionamide, this peak is expected at approximately m/z =
178.[2][3]

o This peak confirms that the molecular weight of the compound is consistent with its
molecular formula. The presence of a smaller peak at M+1 (m/z = 179) is expected due to

the natural abundance of the 13C isotope.[7]

Elemental Analysis (EA)

Elemental analysis provides the mass percentages of the elements (carbon, hydrogen,
nitrogen, etc.) within a compound.[8] This data is used to determine the empirical formula,
which is the simplest whole-number ratio of atoms in the molecule.[8][9] By comparing the
empirical formula mass to the molecular weight determined by mass spectrometry, the true

molecular formula can be confirmed.[10]
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1. Elemental Analysis
(Combustion Analysis)

2. Obtain Mass Percentages
(%C, %H, %N, %0)

:

3. Calculate Mole Ratios
(Divide % by atomic weight)

:

Cl. Determine Empirical Formula) 5. Determine Molecular Weight

(Simplest whole-number ratio) (via Mass Spectrometry)

6. Compare Masses
(Ratio = MW / EFW)

7. Confirm Molecular Formula
(Empirical Formula x Ratio)

Click to download full resolution via product page
Caption: Logical workflow for determining a molecular formula.

e Sample Preparation: A small, precisely weighed amount of the purified compound (typically
1-3 mg) is placed in a tin capsule.

+ Combustion: The sample is combusted in a furnace at high temperatures (~900-1000 °C) in
a stream of pure oxygen. This process converts carbon to COz, hydrogen to H20, and
nitrogen to N2z gas.
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e Separation and Detection: The combustion gases are passed through a series of columns
that separate them. The amount of each gas is quantified using a thermal conductivity
detector.

e Calculation:

o From the amounts of COz, H20, and Nz detected, the instrument's software calculates the
mass percentages of C, H, and N in the original sample. Oxygen is typically determined by

difference.

o Expected Percentages for C1oH14N20:

%C = (120.11 / 178.23) x 100% = 67.40%

%H = (14.112 / 178.23) x 100% = 7.92%

%N = (28.014 / 178.23) x 100% = 15.72%

%0 = (15.999/178.23) x 100% = 8.98%

o Formula Derivation: The experimentally determined percentages are used to calculate the
empirical formula.[11] For example, dividing the percentages by the respective atomic
weights gives a molar ratio. This ratio is then simplified to the smallest whole numbers to
yield the empirical formula, which for this compound is C10H14N20.

» Validation: The mass of the empirical formula (178.23 u) is compared to the molecular weight
from the mass spectrum (m/z = 178). Since they match, the empirical formula is also the
molecular formula.

Conclusion: A Self-Validating System

The determination of the molecular weight of 2,2-Dimethyl-N-pyridin-2-yl-propionamide is a
multi-faceted process that ensures the highest degree of scientific trust. The synergy between
theoretical calculation, mass spectrometry, and elemental analysis creates a self-validating
system. The theoretical calculation provides an expected value. Mass spectrometry directly
measures the mass of the intact molecule, providing a precise molecular weight.[4] Finally,
elemental analysis confirms the underlying atomic composition, validating that the measured
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molecular weight corresponds to the correct molecular formula. This rigorous approach is
fundamental to ensuring the identity, purity, and quality of chemical compounds in research and
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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